4-(2-anilino-2-oxoethoxy)-N-(2,6-diethylphenyl)benzamide

• IUPAC Name: 4-(2-anilino-2-oxoethoxy)-N-(2,6-diethylphenyl)benzamide
• InChI: InChI=1S/C25H26N2O3/c1-3-18-9-8-10-19(4-2)24(18)27-25(29)20-13-15-22(16-14-20)30-17-23(28)26-21-11-6-5-7-12-21/h5-16H,3-4,17H2,1-2H3,(H,26,28)(H,27,29)
• InChI Key: ZXFIKIDDDKUWGH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)C2=CC=C(C=C2)OCC(=O)NC3=CC=CC=C3
• Molecular Formula: C25H26N2O3
• Molecular Weight: 402.5 g/mol

Description

4-(2-anilino-2-oxoethoxy)-N-(2,6-diethylphenyl)benzamide, commonly known as AOE, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. AOE is a synthetic compound that belongs to the family of benzamides and has been extensively studied for its various biological and pharmacological properties.

Mechanism of Action

The mechanism of action of AOE is not fully understood, but studies have suggested that it exerts its anticancer activity by inhibiting the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. AOE has also been shown to induce oxidative stress and disrupt mitochondrial function, leading to apoptosis in cancer cells.
Biochemical and Physiological Effects:
In addition to its anticancer activity, AOE has also been shown to exhibit anti-inflammatory, antioxidant, and neuroprotective properties. AOE has been shown to reduce the production of pro-inflammatory cytokines and oxidative stress markers in various cell culture and animal models. AOE has also been shown to protect neurons from oxidative stress and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of AOE for lab experiments is its high potency and selectivity towards cancer cells. AOE has been shown to exhibit minimal toxicity towards normal cells, making it a promising candidate for cancer therapy. However, one of the limitations of AOE is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of AOE. One of the most promising areas of research is the development of novel formulations and delivery systems for AOE to improve its solubility and bioavailability. Another area of research is the investigation of the potential synergistic effects of AOE with other anticancer agents. Finally, further studies are needed to fully understand the mechanism of action of AOE and its potential applications in other fields, such as neurodegenerative diseases and inflammation.

Scientific Research Applications

AOE has been extensively studied for its various biological and pharmacological properties. One of the most significant applications of AOE is in the field of cancer research. Studies have shown that AOE exhibits potent anticancer activity against various cancer cell lines, including breast, colon, and lung cancer. AOE has also been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest.